Acid Blue 231
Description
Significance of Synthetic Dyes in Industrial Processes and Environmental Contexts
Synthetic dyes are fundamental to a vast array of modern industries, providing vibrant, consistent, and durable colors for textiles, leather, paper, food, and cosmetics. washington.il.uscatic.com Their development marked a significant advancement over natural dyes, offering a broader spectrum of colors, greater colorfastness, and more cost-effective production on a large scale. washington.il.usridecitylink.org The textile industry, in particular, is a primary consumer of synthetic dyes, utilizing them extensively in the coloration of fabrics and garments. nih.govwikipedia.org It is estimated that the textile sector alone is responsible for discharging a large volume of colored wastewater into global water systems. nih.gov
The widespread use of these dyes, however, is associated with significant environmental consequences. archive.org A major issue stems from the inefficiency of the dyeing process, where a substantial portion of the dye does not bind to the target material and is released as effluent. nih.gov This wastewater, often discharged without adequate treatment, introduces complex and persistent chemical compounds into aquatic environments. nih.govwikipedia.org Many synthetic dyes are designed to be stable and resistant to fading, which also makes them non-biodegradable. nih.govwikipedia.org Their presence in water bodies can block sunlight, inhibiting photosynthesis and disrupting aquatic ecosystems. nih.gov Furthermore, some synthetic dyes and their breakdown products can be toxic, mutagenic, and carcinogenic, posing a risk to environmental and human health. nih.gov The release of these chemicals contributes significantly to industrial water pollution, with the textile industry estimated to be responsible for up to 20% of this pollution globally. nih.gov
Rationale for Comprehensive Academic Inquiry into Acid Blue 231
This compound, identified by its CAS number 12234-67-2, represents a specific case within the broader class of synthetic dyes that warrants detailed scientific investigation. chemicalbook.com It is classified as an acid dye, a category of anionic dyes often used for dyeing protein fibers like wool and silk, as well as synthetic fibers such as nylon. wikipedia.org Historical documents from the U.S. International Trade Commission and the Environmental Protection Agency (EPA) from the 1970s and 1980s list this compound as a commercially produced chemical, indicating its use in industrial applications during that period. archive.orgarchive.orgepa.govepa.gov
One key characteristic that makes this compound a subject of interest is its classification as an anthraquinone (B42736) dye. uliege.be Anthraquinone-based dyes are known for their brightness and fastness properties, but they are also noted for their persistence in the environment. The rationale for a focused academic inquiry stems from its historical industrial relevance combined with a notable lack of publicly available, detailed scientific data. Early EPA reports included this compound in lists of potentially toxic and hazardous substances requiring further assessment, yet comprehensive follow-up studies are not readily found in the public domain. epa.govepa.gov This gap in knowledge, particularly concerning its environmental fate, toxicological profile, and degradation pathways, makes a comprehensive investigation both necessary and timely.
Current Research Landscape and Gaps Pertaining to this compound
The current research landscape for this compound is sparse and fragmented. The majority of available information dates back to government and agency reports from several decades ago, which primarily served to identify the compound as a substance in commercial circulation. epa.govusitc.govusitc.gov For instance, a 1970s EPA report on potentially hazardous substances in the industrial organic dyes industry listed this compound, but the provided data within the report snippets is minimal. epa.gov A study in the context of forensic science mentioned the use of this compound on cotton fibers as part of a larger project to create a dye database, which confirms its use but does not provide an in-depth analysis of the dye itself. uliege.be
This historical context reveals a significant and persistent gap in the scientific literature regarding this specific compound. There is a clear lack of recent, peer-reviewed research focusing on several critical areas:
Ecotoxicological Data: There is no readily accessible modern data on the acute or chronic toxicity of this compound to various environmental organisms (e.g., algae, invertebrates, fish).
Biodegradation and Environmental Fate: Detailed studies on the biodegradability of this compound, its potential for bioaccumulation, and its degradation pathways under different environmental conditions are absent from the current body of literature.
Advanced Oxidation Processes: Research into the efficacy of modern water treatment technologies, such as advanced oxidation processes (AOPs), for the degradation and mineralization of this compound has not been published.
Detailed Chemical Synthesis and Impurities: While its general class is known, specific details of its industrial synthesis and the profile of any potential impurities or byproducts are not documented in available sources.
The primary gap is the absence of a contemporary scientific profile for a dye that was once of sufficient commercial importance to be tracked by federal agencies. This lack of data prevents a modern risk assessment and hinders the development of targeted environmental remediation strategies.
Data Tables
Table 1: Chemical Identification of this compound
| Identifier | Value | Source |
| Chemical Name | This compound | chemicalbook.com |
| C.I. Name | C.I. This compound | |
| CAS Number | 12234-67-2 | chemicalbook.com |
| Chemical Class | Anthraquinone | uliege.be |
| Molecular Formula | Not Available | |
| Molecular Weight | Not Available |
Properties
CAS No. |
12234-67-2 |
|---|---|
Molecular Formula |
C10H11NO4 |
Origin of Product |
United States |
Synthetic Methodologies and Structural Modifications of Acid Blue 231
Advanced Synthetic Routes for Acid Blue 231 Precursors
This compound belongs to the triphenylmethane (B1682552) class of dyes. google.comkvmwai.edu.in The synthesis of these dyes traditionally involves the preparation of a colorless leuco base, which is then converted to a carbinol base and finally treated with acid to form the colored dye. google.com Advanced synthetic methodologies focus on creating the crucial precursors with greater efficiency and specificity.
One innovative approach for preparing triphenylmethane dyes involves a photolytic process. This method utilizes near-ultraviolet light to irradiate a mixture containing a secondary or tertiary arylamine and a halogen compound with at least three halogen atoms on a single carbon atom. google.com This process is simpler and more direct than many classical chemical methods for preparing such dyes. google.com
While specific advanced synthetic routes for this compound precursors are not extensively detailed in public literature, methodologies for analogous complex dye precursors, such as those for anthraquinone (B42736) dyes, provide insight into modern synthetic strategies. For instance, bromaminic acid (1-amino-4-bromoanthraquinone-2-sulfonic acid), a key precursor for many dyes, can be synthesized from 1-aminoanthraquinone (B167232). beilstein-journals.org Advanced methods allow for the synthesis of various 2-substituted bromaminic acid analogues by first converting 1-aminoanthraquinone to its 2-hydroxymethyl derivative, which can then be transformed into carbaldehyde, carboxylic acid, and nitrile derivatives before bromination. beilstein-journals.org These syntheses often achieve high yields and purities, highlighting the precision of modern synthetic chemistry. beilstein-journals.org
Another area of advanced precursor synthesis is in the biological production of molecules. For example, enzyme cascades are utilized for the synthesis of polymer precursors like 12-oxo-9(Z)-dodecenoic acid from fatty acids. d-nb.info Similarly, the precursors for bacterial teichoic acids, such as CDP-activated ribitol, are synthesized via specific enzymatic pathways involving reductases and other enzymes. nih.gov These biological routes represent a frontier in the sustainable and highly specific synthesis of complex chemical precursors.
Table 1: Comparison of Synthetic Routes for Dye Precursors
| Method | Precursor Type | Key Reactants | Outcome/Advantage |
|---|---|---|---|
| Photolytic Process | Triphenylmethane Dyes | Arylamine, Halogen Compound (e.g., Carbon Tetrachloride) | Direct formation of dye, simpler than classical multi-step chemical synthesis. google.com |
| Multi-step Chemical Synthesis | Anthraquinone Dyes (Bromaminic Acid Analogues) | 1-Aminoanthraquinone, Formaldehyde (B43269), Bromine | High yield and purity, allows for diverse substitutions on the anthraquinone core. beilstein-journals.org |
| Enzymatic Cascade | Polymer Precursors (e.g., 12-oxo-9(Z)-dodecenoic acid) | Linoleic Acid, Hydroperoxide Lyase | High yield under mild conditions, sustainable approach. d-nb.info |
| Biosynthesis | Teichoic Acid Precursors (CDP-activated ribitol) | Ribulose 5-phosphate, NADPH, Enzymes (e.g., Reductase) | Essential for bacterial cell growth, highly specific production. nih.gov |
Investigation of this compound Derivatization for Enhanced Research Utility
Chemical derivatization is a process where a compound is transformed into a product of similar structure, called a derivative, to enhance its properties for a specific application. While literature specifically detailing the derivatization of this compound is limited, the principles and goals of derivatization are widely applied across chemistry to improve utility in research.
For example, the natural product rosmarinic acid has been derivatized to enhance its biological activity. Through esterification and subsequent quarternisation with phosphines, derivatives with significantly stronger inhibitory effects on cancer cell growth were created compared to the parent compound. mdpi.com Similarly, fatty acid derivatization has been used to improve the stability and biological activity of peptides, transforming a peptide with a short plasma half-life into a more promising drug candidate. aacrjournals.org
In analytical research, derivatization is a key tool. For instance, pre-column derivatization of amino acids with agents like urea (B33335) allows for improved separation and detection in liquid chromatography-mass spectrometry (LC-MS) analysis. nih.gov This technique overcomes issues like poor retention and peak tailing associated with underivatized amino acids. nih.gov Photochemical derivatization is another advanced technique used in single-cell lipidomics to pinpoint the location of carbon-carbon double bonds in lipids, enabling high structural specificity in analysis. researchgate.net
These examples underscore the potential for the derivatization of this compound. By introducing new functional groups, its solubility, binding affinity, or spectroscopic properties could be tailored for various research applications, such as in the development of new sensors, probes, or functional materials.
Table 2: Examples of Chemical Derivatization for Enhanced Research Utility
| Original Compound | Derivatization Method | Purpose | Enhanced Utility |
|---|---|---|---|
| Rosmarinic Acid | Esterification and Quarternisation | Enhance antitumor properties | Increased cytotoxicity against cancer cell lines. mdpi.com |
| RP-182 Peptide | Fatty Acid Derivatization | Improve stability and biological activity | Optimized analogs showed improved tumor control in murine models. aacrjournals.org |
| Amino Acids | Pre-column derivatization with Urea | Improve analytical detection | Better separation and narrower peaks in LC-MS, leading to more accurate quantification. nih.gov |
| Lipids | Photochemical Derivatization (Paternò-Büchi reaction) | Pinpoint C=C bond positions | Enables detailed structural analysis of lipids at the single-cell level. researchgate.net |
Role of Acid Dyes, Including Analogues of this compound, in Directed Material Synthesis
Acid dyes, a class that includes analogues of this compound, play a significant role as structure-directing agents in the synthesis of advanced materials, particularly polymers and nanostructures. Their molecular structure allows them to act as templates, guiding the formation of materials with specific morphologies and enhanced properties. researchgate.net
Template-Assisted Polymerization Mechanisms
Template-assisted polymerization is a technique that uses "soft" or "hard" templates to control the physical morphology of a polymer. acs.org Many anionic acid dyes have been successfully employed as soft templates in the chemical oxidative polymerization of conducting polymers like polypyrrole. researchgate.net
The mechanism often involves an interaction between the dye molecule and the monomers. For example, in the synthesis of polypyrrole, anionic dyes such as Acid Blue 25, Acid Red 1, and methyl orange act as structure-guiding agents. researchgate.net The process can involve the transition of a soluble salt to an insoluble acid form of the dye, which then controls the formation of a template around which the polymer grows. researchgate.net This templating effect guides the polymerization process to form specific nanostructures instead of the ordinary globular morphology. researchgate.net
Another sophisticated approach is the use of molecularly imprinted polymers (MIPs). In this technique, a dye molecule acts as a template around which functional and cross-linking monomers are polymerized. rsc.org After polymerization, the template dye is removed, leaving behind cavities that are complementary in shape, size, and chemical functionality to the template molecule. rsc.org This "molecular memory" allows the MIP to selectively rebind the target dye, making these materials useful for selective adsorption and separation. rsc.org
Morphological Control in Nanostructure Formation
The use of acid dyes as templates provides a powerful method for controlling the morphology of resulting materials at the nanoscale. researchgate.net During the polymerization of pyrrole (B145914) in the presence of dyes like Acid Blue 25, the typical globular morphology is transformed into one-dimensional nanostructures, such as nanofibers or nanotubes. researchgate.net
This morphological control is crucial as it directly influences the material's properties. For instance, polypyrrole prepared in the form of nanowires using Acid Blue 25 as a template exhibits significantly improved electrical conductivity compared to the globular form. researchgate.net Other acid dyes, including Acid Red 1 and indigo (B80030) carmine, have also been shown to promote the formation of nanofibers or nanorods. researchgate.net
The ability to control nanostructure morphology is a key goal in materials science for tailoring properties for specific applications. rsc.org Beyond dyes, other methods include using surfactants, block copolymers, or controlling solvent systems to guide the formation of desired shapes like nanobelts, nanowires, and nanotubes. rsc.orgrsc.org Light can also be used as a tool to control the orientation of morphological patterns during the synthesis of nanostructured films. acs.org The use of acid dyes represents a facile, single-step chemical method to achieve this morphological control, leading to materials with enhanced performance characteristics. researchgate.net
Table 3: Acid Dyes as Templates for Morphological Control of Polypyrrole
| Acid Dye Template | Resulting Morphology | Enhanced Property |
|---|---|---|
| Acid Blue 25 | Nanowires/Nanofibers | Increased electrical conductivity. researchgate.net |
| Acid Red 1 | Nanotubes | Increased electrical conductivity. researchgate.net |
| Methyl Orange | Nanofibers | Transformation from globular morphology. researchgate.net |
| Indigo Carmine | Nanofibers/Nanorods | Generation of one-dimensional nanostructures. researchgate.net |
Information regarding the environmental remediation and degradation of this compound is not publicly available.
Extensive research has yielded no specific studies or detailed data concerning the adsorption-based removal of the chemical compound this compound from aqueous solutions. While general industrial pollution control methods, such as adsorption onto activated charcoal, were mentioned in historical environmental protection documents as applicable to a wide range of chemical substances, no dedicated research or findings for this compound have been found. epa.govepa.gov The compound is identified as an anthraquinone dye in specialized chemical lists, but information regarding its environmental remediation is absent. uliege.be
Consequently, it is not possible to provide a scientifically accurate article with detailed research findings and data tables on the following topics as they pertain specifically to this compound:
Adsorbent Development and Characterization: No studies were found on the development or use of carbonaceous adsorbents, polymeric adsorbents, biosorbents, or diatomaceous silica-based adsorbents for the removal of this compound.
Equilibrium Adsorption Isotherm Models: There is no available research on the application of Langmuir, Freundlich, or other isotherm models to the adsorption of this compound.
Without access to specific studies on this compound, any attempt to generate content for the requested outline would rely on speculation or data from other dissimilar dyes, which would not meet the required standards of scientific accuracy and strict focus on this compound.
Environmental Remediation and Degradation Mechanisms of Acid Blue 231
Adsorption-Based Removal Technologies for Acid Blue 231 from Aqueous Solutions
Freundlich Isotherm Analysis
Adsorption Kinetics and Mechanistic Pathways
Adsorption kinetics describe the rate of adsorbate uptake on the adsorbent and provide insights into the mechanism of adsorption.
The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of unoccupied sites. scirp.org While widely used, this model is often found to be less applicable than the pseudo-second-order model for describing the adsorption of acid dyes. researchgate.netncsu.edu The model is generally more suitable for the initial stages of the adsorption process. sci-hub.se
The pseudo-second-order kinetic model is based on the assumption that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. scirp.org This model is frequently found to provide the best fit for the adsorption of acid dyes onto various adsorbents, indicating that chemisorption is the dominant mechanism. researchgate.netaustinpublishinggroup.comncsu.edu
In a study on the decolorization of an acid dye solution, the pseudo-second-order model best described the adsorption kinetics with a rate constant (k₂) of 1.76 g/mg·min. austinpublishinggroup.com The high correlation coefficients (often >0.99) obtained from fitting the experimental data to this model further support its applicability. scirp.org The model's success suggests that the adsorption process is dependent on the amount of solute adsorbed on the surface of the adsorbent and the amount adsorbed at equilibrium. scirp.org
Table 4: Pseudo-Second-Order Kinetic Parameters for Acid Dye Adsorption
| Adsorbent | k₂ (g/mg·min) | q_e (mg/g) | R² | Reference |
| Activated Charcoal | - | - | - | researchgate.net |
| Low-cost non-conventional material | 1.76 | - | - | austinpublishinggroup.com |
The intraparticle diffusion model is used to identify the diffusion mechanism and the rate-limiting step in the adsorption process. researchgate.net The adsorption process is generally considered to occur in three stages: film diffusion (transport of the adsorbate from the bulk solution to the external surface of the adsorbent), intraparticle or pore diffusion (diffusion of the adsorbate within the pores of the adsorbent), and finally, adsorption onto the interior sites. ijacskros.com
If the plot of the amount of adsorbed dye versus the square root of time (t⁰.⁵) is linear and passes through the origin, then intraparticle diffusion is the sole rate-controlling step. However, in many cases, the plot may show multi-linearity, indicating that the adsorption process is complex and involves more than one mechanism. For the biosorption of Acid Blue 25 onto Rambutan seeds, the plot did not pass through the origin, suggesting that intraparticle diffusion was not the only rate-limiting step and that surface sorption also played a role. ijacskros.com
Pseudo-Second-Order Kinetic Modeling
Thermodynamic Studies of Adsorption Processes
Thermodynamic parameters are crucial for understanding the spontaneity and nature of the adsorption process for removing this compound from aqueous solutions. These parameters include Gibbs Free Energy (ΔG), Enthalpy Change (ΔH), and Entropy Change (ΔS).
Gibbs Free Energy (ΔG)
The Gibbs free energy change (ΔG) indicates the spontaneity of an adsorption process. A negative ΔG value signifies a spontaneous and feasible adsorption process, while a positive value suggests a non-spontaneous process. scirp.org The ΔG for the adsorption of acid dyes is influenced by temperature. For instance, in the adsorption of Acid Blue 25 onto pineapple peel (PP), the Gibbs free energy was found to decrease as the temperature increased, indicating that the adsorption is more favorable at higher temperatures. mdpi.com Similarly, studies on other acid dyes have shown that increasingly negative ΔG values at higher temperatures point to a more spontaneous reaction under those conditions. mdpi.comupm.edu.my
Enthalpy Change (ΔH)
The enthalpy change (ΔH) provides insight into the nature of the adsorption, specifically whether it is an endothermic (heat-absorbing) or exothermic (heat-releasing) process. scirp.org A positive ΔH value indicates an endothermic process, suggesting that higher temperatures favor adsorption. scirp.org For example, the adsorption of Acid Blue 25 onto Cempedak durian peel and pineapple peel was found to be endothermic, with positive ΔH values of 4.01 kJ mol⁻¹ and 10.4 kJ mol⁻¹, respectively. mdpi.comupm.edu.my This endothermic nature is also observed in the adsorption of other acid dyes, where an increase in temperature leads to higher adsorption capacity. nih.govnih.gov Conversely, a negative ΔH value would imply an exothermic process. scirp.org
Entropy Change (ΔS)
The entropy change (ΔS) reflects the change in randomness at the solid-liquid interface during adsorption. scirp.org A positive ΔS value suggests an increase in disorder and randomness at the interface, often indicating a strong affinity of the adsorbent for the adsorbate. scirp.orgscienceworldjournal.org For the adsorption of Acid Blue 25 on Cempedak durian peel and pineapple peel, the entropy changes were positive, recorded at 73.86 J mol⁻¹ K⁻¹ and 52 J mol⁻¹ K⁻¹, respectively. mdpi.comupm.edu.my This indicates increased randomness at the solid-solution interface during the adsorption process. scienceworldjournal.org
Table 1: Thermodynamic Parameters for Acid Dye Adsorption
| Adsorbent | Dye | ΔG (kJ/mol) | ΔH (kJ/mol) | ΔS (J/mol·K) | Reference |
|---|---|---|---|---|---|
| Cempedak durian peel | Acid Blue 25 | Becomes more negative with increasing temperature | 4.01 | 73.86 | upm.edu.my |
| Pineapple peel | Acid Blue 25 | Decreases with increasing temperature | 10.4 | 52 | mdpi.com |
| Almond shell | Acid Blue 129 | Negative values | Positive (endothermic) | Positive | nih.gov |
Influence of Physicochemical Parameters on Adsorption Efficiency
The efficiency of removing this compound through adsorption is significantly affected by several physicochemical parameters. nih.gov Optimizing these factors is essential for maximizing dye removal from wastewater. nih.govresearchgate.net
pH: The pH of the solution is a critical factor that influences the surface charge of the adsorbent and the ionization state of the dye molecules. imist.ma For anionic dyes like Acid Blue, a lower pH generally enhances adsorption. researchgate.netd-nb.info At low pH, the adsorbent surface becomes more positively charged, which promotes the electrostatic attraction of negatively charged dye anions. researchgate.netacs.org For example, the removal of Acid Blue 193 using apricot seed shells was optimal at a pH of 2.0. d-nb.info Similarly, the adsorption of an acid dye on biochar was highest at pH 3. acs.org As the pH increases, the adsorbent surface tends to become more negatively charged, leading to electrostatic repulsion and decreased adsorption of anionic dyes. researchgate.netresearchgate.net
Temperature: Temperature can have a varied effect on adsorption, depending on whether the process is endothermic or exothermic. mdpi.comresearchgate.net For many acid dye adsorption processes, an increase in temperature enhances the adsorption capacity, indicating an endothermic nature. upm.edu.mynih.gov However, in some cases, adsorption efficiency may decrease with rising temperature, suggesting an exothermic process. d-nb.inforesearchgate.net Some studies have also reported an initial increase in adsorption with temperature, followed by a decrease at higher temperatures. mdpi.comresearchgate.net
Adsorbent Dosage: Increasing the adsorbent dosage generally leads to a higher percentage of dye removal due to the greater availability of active adsorption sites. iwaponline.comtandfonline.comneliti.com However, the amount of dye adsorbed per unit mass of the adsorbent (adsorption capacity) often decreases as the dosage increases. iwaponline.com This is because at higher dosages, many active sites remain unsaturated. iwaponline.com An optimum adsorbent dose is often identified beyond which there is no significant increase in removal efficiency. acs.orgtandfonline.com
Initial Dye Concentration: The initial concentration of the dye plays a crucial role in the adsorption process. nih.govrsc.org An increase in the initial dye concentration often leads to an increase in the adsorption capacity because it provides a greater driving force for the mass transfer of dye molecules to the adsorbent surface. imist.maneliti.com However, the percentage of dye removal may decrease at higher initial concentrations as the available adsorption sites become saturated. iwaponline.comwhiterose.ac.uk
Contact Time: The removal of dye by adsorption increases with contact time until it reaches a point of equilibrium, after which the rate of removal becomes negligible. researchgate.netiwaponline.comneliti.com The initial phase of adsorption is typically rapid due to the abundance of available active sites on the adsorbent. iwaponline.com As these sites become occupied, the rate of adsorption slows down until equilibrium is achieved. iwaponline.comneliti.com The time required to reach equilibrium depends on the specific adsorbent and adsorbate system. researchgate.netneliti.com
Advanced Oxidation Processes (AOPs) for this compound Degradation
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic pollutants from water and wastewater by oxidation through reactions with highly reactive hydroxyl radicals (•OH). nih.govresearchgate.net These processes are considered highly efficient for treating recalcitrant wastewater containing substances that are resistant to conventional biological treatments. nih.govmdpi.com AOPs can be categorized into various types, including ozone-based, radiation-driven, and catalytic processes. researchgate.net
Photocatalytic Degradation Studies
Photocatalytic degradation is an AOP that utilizes a semiconductor photocatalyst, such as titanium dioxide (TiO₂) or zinc oxide (ZnO), and a light source (like UV or visible light) to generate reactive oxygen species, primarily hydroxyl radicals. researchgate.netrsc.org These radicals then degrade the organic pollutant molecules. nih.gov
Several studies have investigated the photocatalytic degradation of acid dyes. For instance, the degradation of an acid blue dye was significantly enhanced using a Cadmium Sulfide (CdS)/TiO₂ nanocomposite under visible light. researchgate.net The composite showed an 84% degradation efficiency after 90 minutes, compared to only 9% for TiO₂ alone, due to improved charge separation and visible light response. researchgate.net
Similarly, the photocatalytic activity of ZnO nanoparticles has been enhanced by doping with other metals. Nickel-decorated ZnO (Ni-ZnO) nanoparticles have shown improved degradation of Acid Blue 1 under UV light. dntb.gov.uasci-hub.se The addition of Ni to ZnO can decrease the band gap, allowing for greater activity in the visible light spectrum and leading to higher degradation rates. sci-hub.se The efficiency of these processes is influenced by factors such as the percentage of metal doping, dye concentration, catalyst dosage, and pH. sci-hub.se Research has also explored the use of nitrogen-doped ZnO/carbon dot nanocomposites, which have demonstrated effective photocatalytic degradation of dyes under UV irradiation. acs.org
Photocatalytic Reaction Kinetics and Rate Laws
Sonophotocatalytic Degradation
Sonophotocatalysis is an advanced oxidation process that combines ultrasound and photocatalysis. frontiersin.org This combination often results in a synergistic effect, leading to a higher degradation rate than either process alone. researchgate.net The ultrasonic waves generate acoustic cavitation, which involves the formation, growth, and implosive collapse of microbubbles in the liquid. This collapse creates localized hot spots with extremely high temperatures and pressures, leading to the pyrolysis of water molecules and the generation of additional •OH radicals. frontiersin.org
Furthermore, the ultrasound can enhance the photocatalytic process by:
Increasing the mass transfer of the dye molecules to the catalyst surface.
Deagglomerating the catalyst particles, thus increasing the available surface area.
Cleaning the catalyst surface by removing adsorbed intermediates, thereby regenerating the active sites.
Studies on the degradation of Acid Blue 113 using rare earth-loaded TiO₂ have demonstrated the effectiveness of sonophotocatalysis. researchgate.net The synergy between sonolysis and photocatalysis significantly enhanced the degradation of the dye. researchgate.net The process can be further enhanced by the addition of H₂O₂, which provides an additional source of •OH radicals. dntb.gov.ua
Fenton-like and Other Chemical Oxidation Processes
The Fenton process is another powerful AOP that utilizes the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals (•OH). mdpi.comnih.gov The classic Fenton reaction is most effective under acidic conditions (typically around pH 3). nih.gov
The reaction mechanism involves: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻
The generated •OH radicals are strong, non-selective oxidants that can effectively degrade a wide range of organic pollutants, including this compound. sci-hub.st
Fenton-like Processes: To overcome the limitation of the narrow working pH range of the classic Fenton process, Fenton-like systems have been developed. These systems use other transition metals, such as copper (Cu), or heterogeneous catalysts containing iron. semanticscholar.orgrsc.org For example, copper ions can also react with H₂O₂ to produce •OH radicals. rsc.org The use of solid catalysts, such as iron-loaded zeolites or sediments, can also expand the operational pH range and facilitate catalyst recovery. mdpi.com
Sulfate (B86663) Radical-Based AOPs: An alternative to hydroxyl radical-based AOPs is the use of sulfate radicals (SO₄•⁻). acs.org Sulfate radicals can be generated by activating persulfate (S₂O₈²⁻) or peroxymonosulfate (B1194676) (HSO₅⁻) with heat, UV light, or transition metals. acs.org Sulfate radicals have a high redox potential and can also effectively degrade organic pollutants. acs.org
Combined Physico-Chemical and Microbiological Approaches for Dye Effluent Treatment
While individual treatment methods can be effective, they often have limitations. For instance, physico-chemical processes can be expensive and may generate secondary pollutants, while biological treatments can be slow and may not be effective for all types of dyes. sciepub.comfrontiersin.org Therefore, combining different methods in a hybrid or integrated system is often necessary to achieve complete and cost-effective treatment of dye-containing wastewater. sciepub.comresearchgate.net
A common approach is to use a physico-chemical method as a pre-treatment step to break down the complex and recalcitrant dye molecules into smaller, more biodegradable intermediates. tandfonline.com These intermediates can then be further treated and mineralized by a subsequent biological process. sciepub.com
Examples of combined approaches include:
Coagulation-Flocculation followed by Biological Treatment: Chemical coagulation can remove a significant portion of the color and suspended solids, reducing the load on the subsequent biological treatment unit. frontiersin.org
Advanced Oxidation followed by Biological Treatment: AOPs like photocatalysis or Fenton oxidation can be used to decolorize the effluent and improve its biodegradability before it enters a biological reactor. tandfonline.comresearchgate.net
Membrane Filtration combined with other processes: Membrane processes like nanofiltration or reverse osmosis can be used to separate the dyes from the effluent, and the concentrated dye stream can then be treated by an AOP. researchgate.net
The selection of the most appropriate combination of technologies depends on various factors, including the type and concentration of the dye, the characteristics of the wastewater, and economic considerations. sciepub.com An integrated approach that may also incorporate energy and water reuse is considered a more sustainable solution for the treatment of dye industry effluents. sciepub.com
Based on a comprehensive search of available scientific literature, there is currently no specific information regarding the environmental remediation, degradation mechanisms, byproducts, or kinetic modeling for the chemical compound This compound .
Extensive searches for "this compound" and its Colour Index name "C.I. This compound" did not yield any studies that fit the requested outline sections:
Enzymatic Decolorization (e.g., Laccase)
Modeling and Simulation of Degradation Pathways and Reaction Rates:No research papers on the modeling or simulation of degradation pathways and reaction rates for this compound could be located.
While there is extensive research on the degradation of other acid dyes and azo dyes (such as Acid Blue 25, Acid Blue 113, and Acid Blue 92), this information does not pertain to this compound. Adhering to the strict requirement to focus solely on this compound, it is not possible to generate the requested article with scientifically accurate and specific data.
Advanced Analytical Methodologies for Acid Blue 231 Characterization
Spectroscopic Analysis Techniques
Spectroscopy is a cornerstone in the analysis of colored compounds like Acid Blue 231. By studying the interaction between the dye molecules and electromagnetic radiation, various structural and quantitative details can be ascertained.
UV-Visible (UV-Vis) spectroscopy is a fundamental technique for analyzing dyes, as the color of these compounds arises from the absorption of light in the visible region of the electromagnetic spectrum. pressbooks.pub This absorption is due to electronic transitions within the molecule, specifically within its chromophoric groups (e.g., the azo group, -N=N-).
The application of UV-Vis spectroscopy allows for the straightforward quantitative analysis of this compound in solution. smacgigworld.com According to the Beer-Lambert Law, the absorbance of a solution is directly proportional to the concentration of the absorbing species. pressbooks.pub By measuring the absorbance of an this compound solution at its wavelength of maximum absorbance (λmax), its concentration can be accurately determined. smacgigworld.com This is achieved by creating a calibration curve from standard solutions of known concentrations. libretexts.org
Furthermore, UV-Vis spectroscopy is an invaluable tool for real-time reaction monitoring during the synthesis or degradation of dyes. thermofisher.comsapub.org As the reaction proceeds, the concentration of the dye changes, leading to a corresponding change in the absorbance spectrum. technologynetworks.com For instance, during a degradation process, the disappearance of the characteristic λmax peak of this compound can be tracked over time to determine the reaction kinetics. rsc.orgresearchgate.net
Table 1: Illustrative UV-Vis Spectroscopic Data for an Azo Dye
| Parameter | Value | Significance |
|---|---|---|
| Wavelength of Maximum Absorbance (λmax) | ~500 nm | Corresponds to the primary electronic transition of the chromophore, indicating the dye's color. |
| Molar Absorptivity (ε) | Variable (e.g., >10,000 L mol⁻¹ cm⁻¹) | A measure of how strongly the dye absorbs light at λmax. |
Fourier Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique used to identify the functional groups present in a molecule. bas.bg When a sample is irradiated with infrared light, its covalent bonds vibrate at specific frequencies, resulting in a unique spectral fingerprint. For this compound, FTIR analysis is essential for confirming its chemical structure by identifying key functional groups.
The FTIR spectrum of an azo dye like this compound would be expected to show characteristic absorption bands. iium.edu.my For example, the stretching vibration of the azo bond (-N=N-) typically appears in the region of 1400-1500 cm⁻¹, although its exact position can be influenced by the molecular structure. scienceworldjournal.org Other significant peaks would include those for aromatic C-H and C=C stretching, S=O stretching from sulfonate groups (a common feature in acid dyes for water solubility), and O-H or N-H stretching if hydroxyl or amino groups are present. researchgate.netstuba.sk
Table 2: Typical FTIR Absorption Bands for Functional Groups in Acid Dyes
| Functional Group | Typical Wavenumber Range (cm⁻¹) |
|---|---|
| -OH / -NH (stretching) | 3200 - 3600 |
| Aromatic C-H (stretching) | 3000 - 3100 |
| C=C (aromatic ring stretching) | 1450 - 1600 |
| -N=N- (azo group stretching) | 1400 - 1500 |
| S=O (sulfonate group stretching) | 1030 - 1250 |
Raman spectroscopy is a complementary vibrational spectroscopy technique to FTIR. ojp.gov It relies on the inelastic scattering of monochromatic light (from a laser), which provides information about the vibrational modes of a molecule. mdpi.com This technique is particularly useful for analyzing molecular structure and can be applied to both solid samples and aqueous solutions. ojp.govoptica.org
For a compound like this compound, Raman spectroscopy can provide detailed information about its carbon skeleton and the azo linkage. acs.org It is highly sensitive to non-polar bonds, making it excellent for studying the C=C bonds in the aromatic rings and the N=N bond of the chromophore. mdpi.com The technique can also be used to study interactions between the dye and other molecules or surfaces. mdpi.com While fluorescence from the dye can sometimes interfere with the Raman signal, using near-infrared laser excitation can often mitigate this issue. mdpi.com
Table 3: Representative Raman Shifts for Azo Dyes
| Vibrational Mode | Typical Raman Shift (cm⁻¹) |
|---|---|
| Aromatic Ring Breathing | 990 - 1010 |
| C-H Bending | 1150 - 1180 |
| N=N Stretching | 1390 - 1460 |
| C=C Aromatic Stretching | 1580 - 1620 |
Mass spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is an indispensable tool for the unambiguous identification of compounds, determination of molecular weight, and elucidation of chemical structures. epa.gov Techniques like electrospray ionization (ESI) are particularly well-suited for analyzing polar and ionic dyes such as this compound. upce.czupce.cz
In the analysis of this compound, mass spectrometry provides the precise molecular weight, confirming its elemental composition. Furthermore, tandem mass spectrometry (MS/MS) can be used to fragment the parent ion, yielding a pattern of product ions that provides detailed structural information. nih.gov This is crucial for distinguishing between isomers and identifying unknown compounds. MS is also highly effective for detecting and identifying impurities and byproducts from the synthesis process, which is vital for quality control. nih.govnih.gov
Raman Spectroscopy for Molecular Structure and Interactions
Electrochemical Analysis of this compound
Electrochemical methods offer a sensitive and informative approach to studying the redox properties of dyes. These techniques are particularly useful for understanding the electron transfer processes that azo dyes can undergo.
Cyclic voltammetry (CV) is a potentiodynamic electrochemical technique where the potential of a working electrode is swept linearly versus time, and the resulting current is measured. jmaterenvironsci.com It provides significant insight into the redox behavior of electroactive species like this compound. biointerfaceresearch.com
For an azo dye, the CV scan typically reveals reduction and oxidation peaks corresponding to the electron transfer processes involving the -N=N- group. peacta.org The reduction of the azo group is often an irreversible process that involves the cleavage of the nitrogen-nitrogen double bond. nih.gov The potential at which these peaks occur provides information about the thermodynamics of the redox reactions, while the peak currents can be related to the concentration of the dye. jmaterenvironsci.com By varying the scan rate, it is possible to determine whether the electrode process is diffusion-controlled or adsorption-controlled. electrochemsci.org Studies in different pH media can also reveal the role of protons in the redox mechanism. researchgate.net
Differential Pulse Voltammetry (DPV) Studies
Differential Pulse Voltammetry (DPV) is a highly sensitive electroanalytical technique employed for the quantitative analysis of various electroactive species. govinfo.govpineresearch.com While specific DPV studies focusing exclusively on this compound are not extensively documented in the reviewed literature, the methodology is widely applied for the determination of other dyes and organic molecules, providing a framework for its potential application to this compound. researchgate.netscielo.br
The principle of DPV involves applying a series of regular voltage pulses to a working electrode, superimposed on a linearly increasing potential ramp. govinfo.gov The current is measured twice during each pulse cycle: once just before the pulse and again at the end of the pulse. The difference between these two current measurements is then plotted against the base potential. This differential measurement effectively minimizes the contribution of non-faradaic (capacitive) currents, thereby enhancing the signal-to-noise ratio and lowering the limits of detection compared to other voltammetric techniques. mdpi.comrsc.org
In a typical DPV experiment for the analysis of an organic dye like this compound, a three-electrode system would be utilized, comprising a working electrode (e.g., glassy carbon electrode, carbon paste electrode), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire). rsc.orgmdpi.com The dye solution would be mixed with a suitable supporting electrolyte to ensure conductivity. The choice of the supporting electrolyte and the pH of the solution are critical parameters that would need to be optimized to obtain a well-defined voltammetric signal for this compound.
The DPV response would be characterized by a peak in the voltammogram, where the peak potential (Ep) is indicative of the specific redox-active functional group within the this compound molecule, and the peak current (Ip) is proportional to its concentration in the solution. rsc.org By constructing a calibration curve of peak current versus concentration using standard solutions of this compound, the concentration of the dye in unknown samples can be determined.
The optimization of DPV parameters is crucial for achieving high sensitivity and selectivity. These parameters include pulse amplitude, pulse width, and scan rate. rsc.orgacs.org A study on the determination of diclofenac, for instance, utilized a pulse amplitude of 50 mV. scielo.br The effect of pH on the peak potential and peak current would also be investigated to determine the optimal pH for the analysis and to gain insights into the electrochemical reaction mechanism, such as the number of protons and electrons involved in the redox process. nih.gov
Interference studies would also be a necessary component of method validation, where the DPV response of this compound is measured in the presence of potential interfering species that might be present in the sample matrix. mdpi.com The selectivity of the method is established if the DPV signal for this compound remains unaffected by the presence of these other compounds.
Table 1: Typical Parameters for Differential Pulse Voltammetry (DPV) Analysis
| Parameter | Typical Value/Range | Purpose | Reference |
|---|---|---|---|
| Working Electrode | Glassy Carbon Electrode (GCE) | Provides a surface for the electrochemical reaction. | mdpi.comnih.gov |
| Reference Electrode | Ag/AgCl | Provides a stable reference potential. | mdpi.com |
| Counter Electrode | Platinum Wire | Completes the electrical circuit. | mdpi.com |
| Supporting Electrolyte | 0.1 M solution (e.g., TBAClO4) | Ensures the conductivity of the solution. | scielo.br |
| pH | Optimized for specific analyte | Affects the redox potential and reaction mechanism. | nih.gov |
| Pulse Amplitude | 25 - 90 mV | Influences the peak current and resolution. | mdpi.com |
| Pulse Width/Time | 20 - 70 ms | Affects the duration of the pulse and current sampling. | mdpi.com |
| Scan Rate | 1 - 11 mV/s | Determines the rate of change of the potential ramp. | mdpi.com |
Chromatographic Techniques for Separation and Quantification
High-Performance Liquid Chromatography (HPLC) is a cornerstone analytical technique for the separation, identification, and quantification of components in a mixture. scribd.com It is particularly well-suited for the analysis of non-volatile and thermally labile compounds like this compound. The basic principle of HPLC involves the partitioning of analytes between a stationary phase (packed in a column) and a mobile phase (a liquid solvent system). scribd.com
For the analysis of acidic dyes such as this compound, reversed-phase HPLC (RP-HPLC) is commonly employed. nih.gov In this mode, the stationary phase is nonpolar (e.g., C18-bonded silica), and the mobile phase is a polar solvent mixture, typically consisting of an aqueous buffer and an organic modifier like acetonitrile (B52724) or methanol. chrom-china.comresearchgate.net
A specific HPLC method for the simultaneous determination of 22 acidic dyes involved a Zorbax Eclipse Plus C18 column and a gradient elution with a mobile phase composed of acetonitrile and a 10 mmol/L ammonium (B1175870) acetate (B1210297) solution. chrom-china.com The use of a gradient elution, where the composition of the mobile phase is changed over the course of the analysis, allows for the efficient separation of compounds with a wide range of polarities. researchgate.net
The detection of this compound after separation by HPLC can be achieved using various detectors. A Diode Array Detector (DAD) is often used, which can provide a UV-Vis spectrum of the eluting peak, aiding in its identification. niscpr.res.inpensoft.net The selection of the monitoring wavelength is based on the absorption maximum of the dye. For more sensitive and selective detection, HPLC can be coupled with a mass spectrometer (MS), a technique known as HPLC-MS. upce.cz In HPLC-MS, the eluent from the HPLC column is introduced into the mass spectrometer, which provides information about the molecular weight and structure of the analyte. Electrospray ionization (ESI) in negative ion mode is a suitable ionization technique for sulfonated dyes like this compound. chrom-china.com
The retention time (tR), the time it takes for a compound to elute from the column, is a characteristic parameter used for its identification under a specific set of chromatographic conditions. scribd.com Quantitative analysis is performed by creating a calibration curve that plots the peak area or peak height against the concentration of standard solutions of this compound.
Table 2: Exemplary HPLC-DAD System and Conditions for Acid Dye Analysis
| Parameter | Specification | Purpose | Reference |
|---|---|---|---|
| Instrument | HPLC system with DAD | Separation and detection of analytes. | niscpr.res.in |
| Column | Reversed-phase C18 (e.g., 100 mm x 3.0 mm, 1.8 µm) | Stationary phase for separation. | chrom-china.com |
| Mobile Phase A | Aqueous buffer (e.g., 10 mmol/L ammonium acetate or 100 mM sodium phosphate) | Aqueous component of the mobile phase. | chrom-china.commdpi.com |
| Mobile Phase B | Acetonitrile or Methanol | Organic modifier in the mobile phase. | chrom-china.comresearchgate.net |
| Elution Mode | Gradient elution | To separate compounds with varying polarities. | researchgate.net |
| Flow Rate | Typically 0.5 - 1.0 mL/min | Controls the speed of the mobile phase. | niscpr.res.in |
| Detection | DAD, monitoring at the λmax of the dye | To detect and quantify the analyte. | niscpr.res.inpensoft.net |
| Injection Volume | 10 - 20 µL | Volume of sample introduced into the system. | researchgate.net |
Microscopic and Morphological Characterization of this compound-Related Materials
Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface morphology and topography of materials at high magnifications. jmaterenvironsci.com In the context of this compound, SEM is not typically used to image the dye molecule itself, but rather to characterize materials that interact with the dye, such as adsorbents used for its removal from aqueous solutions. biointerfaceresearch.comresearchgate.net
The principle of SEM involves scanning the surface of a sample with a focused beam of electrons. The interactions between the electrons and the atoms in the sample produce various signals that contain information about the sample's surface topography and composition. mdpi.com For morphological analysis, secondary electrons are most commonly detected to create a three-dimensional-like image of the surface.
In studies involving the adsorption of dyes, SEM analysis is often performed on the adsorbent material both before and after the adsorption process. biointerfaceresearch.com For example, SEM images of an adsorbent like activated carbon or a nanocomposite would reveal its surface texture, porosity, and the presence of any surface modifications. jmaterenvironsci.commdpi.com After adsorption of a dye like Acid Blue, changes in the surface morphology can be observed. The pores of the adsorbent may appear to be filled or the surface may become smoother, providing visual evidence of the adsorption process.
For SEM analysis, the sample must be conductive. Non-conductive samples, such as many adsorbent materials, are typically coated with a thin layer of a conductive material, such as gold or carbon, to prevent the build-up of electrostatic charge on the surface. jmaterenvironsci.com The operating parameters of the SEM, such as the accelerating voltage, are adjusted to obtain high-resolution images with good contrast.
Table 3: Application of SEM in the Study of Dye Adsorption
| Adsorbent Material | Observation Before Adsorption | Observation After Adsorption | Reference |
|---|---|---|---|
| Activated Walnut Shells | Non-porous surface | Porous structure becomes more apparent | jmaterenvironsci.com |
| NiO/Activated Carbon/Polycarbonate Nanocomposite | Pores of activated carbon are visible | Metal oxide nanoparticles fill the pores | |
| Theobroma cacao seed pod (TCS) | Heterogeneous and porous surface | Surface morphology changes indicating dye uptake | biointerfaceresearch.com |
| Caesalpinia echinata pods | Amorphous structure with cavities and bumps | Changes in surface texture after dye adsorption | researchgate.net |
Transmission Electron Microscopy (TEM) offers significantly higher resolution than SEM and is used to investigate the internal structure, morphology, and size of materials at the nanoscale. thno.org In the context of this compound, TEM is particularly valuable for characterizing nanomaterials that may be used as adsorbents or catalysts in processes involving the dye. mdpi.comsci-hub.se
In TEM, a beam of electrons is transmitted through an ultra-thin specimen. thno.org As the electrons pass through, they interact with the material, and the transmitted electrons are focused by a series of lenses to form a highly magnified image on a detector. This allows for the direct visualization of nanoparticles, their size distribution, shape, and state of aggregation. nist.gov
For instance, in a study investigating the removal of an acid blue dye using nano zero-valent iron (nZVI) supported on diatomaceous earth, TEM images revealed the spherical shape and clustering of the nZVI nanoparticles, with sizes ranging from 20 to 40 nm. mdpi.com Similarly, in the synthesis of Ni-decorated ZnO nanoparticles for the photocatalytic degradation of Acid Blue 1, TEM was used to confirm the hexagonal structure and size of the nanoparticles. sci-hub.se
Sample preparation for TEM is critical and involves preparing a very thin slice of the material, typically less than 100 nm thick, to allow for electron transmission. thno.org This can be achieved by methods such as ultramicrotomy or by dispersing the nanomaterials on a TEM grid coated with a thin carbon film.
Table 4: TEM Characterization of Nanomaterials for Dye-Related Applications
| Nanomaterial | Observed Morphology and Size | Application | Reference |
|---|---|---|---|
| Nano Zero-Valent Iron (nZVI) on Diatomaceous Earth | Spherical clusters, 20-40 nm | Removal of Acid Blue dye | mdpi.com |
| Ni-Decorated ZnO Nanoparticles | Hexagonal structure | Photocatalytic degradation of Acid Blue 1 | sci-hub.se |
| Hollow Prussian Blue Nanoparticles | Cubical shape with hollow interior | Photothermal therapy | thno.org |
| SnO2-SA-CA Hybrid Nanomaterials | Cuboid-like shapes, average size 93 nm | Anticancer activity | ijper.org |
X-Ray Diffraction (XRD) is a non-destructive analytical technique primarily used for the characterization of crystalline materials. ekb.eg It provides detailed information about the crystal structure, phase composition, and degree of crystallinity of a sample. ekb.eg While this compound itself is an organic molecule that may not always be in a highly crystalline form, XRD is crucial for characterizing the crystalline structure of materials used in conjunction with the dye, such as adsorbents or catalysts. mdpi.comrsc.org
The fundamental principle of XRD is based on the constructive interference of monochromatic X-rays and a crystalline sample. The X-rays are generated by a cathode ray tube, filtered to produce monochromatic radiation, and directed towards the sample. The interaction of the incident rays with the sample produces constructive interference when the conditions of Bragg's Law are satisfied. These diffracted X-rays are then detected, processed, and counted.
An XRD pattern is a plot of the intensity of the diffracted X-rays as a function of the diffraction angle, 2θ. Each crystalline phase has a unique XRD pattern, which acts as a "fingerprint" for its identification. ekb.eg For example, in a study on the removal of an acid blue dye using nano zero-valent iron (nZVI) supported on diatomaceous earth, XRD was used to confirm the presence of zerovalent iron in the synthesized nanomaterial by identifying a characteristic diffraction peak at a 2θ of 44.90°. mdpi.com In another study, XRD analysis of a geopolymer foam-activated carbon composite used for methylene (B1212753) blue adsorption indicated that the material was amorphous. rsc.org
The sharpness and intensity of the peaks in an XRD pattern can also provide information about the degree of crystallinity and the crystallite size of the material. Broad peaks are indicative of either an amorphous material or very small crystallites. electrochemsci.org
Table 5: XRD Analysis of Materials Related to Dye Applications
| Material | Key XRD Findings | Significance | Reference |
|---|---|---|---|
| Fe2O3/Fe3O4 Nanocomposite | Crystalline peaks corresponding to maghemite/magnetite | Confirmed the phase and structure of the adsorbent. | ekb.eg |
| Nano Zero-Valent Iron (nZVI) on Diatomaceous Earth | Diffraction peak at 2θ of 44.90° | Confirmed the presence of zerovalent iron. | mdpi.com |
| Geopolymer Foam-Activated Carbon Composite | Amorphous nature | Characterized the structure of the adsorbent. | rsc.org |
| Combretastatin Analogue-Loaded Nanodiamonds | Comparison of patterns for pure compound, blank formula, and loaded nanodiamonds | Investigated the physical state of the drug within the nanocarrier. | researchgate.net |
Theoretical and Computational Investigations of Acid Blue 231
Quantum Chemical Calculations of Molecular Structure and Electronic Properties
Quantum chemical calculations are fundamental in predicting the intrinsic properties of a molecule from first principles. These computational methods solve the Schrödinger equation (or its density-based equivalent) to determine a molecule's optimized geometry, electronic structure, and various associated properties. For Acid Blue 231, such studies would provide invaluable data on its stability, reactivity, and spectroscopic characteristics. However, specific research applying these methods to this compound has not been identified.
Density Functional Theory (DFT) is a widely used quantum mechanical modeling method to investigate the electronic structure of many-body systems. nih.govscienceopen.com Applications of DFT to this compound would typically involve:
Geometry Optimization: Determining the most stable three-dimensional conformation of the dye molecule.
Electronic Properties: Calculating the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a critical parameter for assessing the molecule's kinetic stability and chemical reactivity. rsc.orgnih.gov
Spectroscopic Analysis: Predicting the UV-Visible absorption spectrum, which is directly related to the dye's color. rsc.org
Reactivity Descriptors: Using conceptual DFT to calculate global reactivity indices like electronegativity, chemical hardness, and electrophilicity to predict how the molecule will interact with other chemical species. rsc.org
Despite the power of DFT for such analyses, no specific studies applying this method to this compound are available in the searched scientific literature.
Ab initio (Latin for "from the beginning") methods are a class of quantum chemistry calculations that rely on fundamental physical constants and the atomic numbers of the constituent atoms, without the use of empirical data. rsc.org These methods, such as Hartree-Fock (HF) and post-Hartree-Fock methods like Møller-Plesset perturbation theory (MP2) and Coupled Cluster (CC), offer high accuracy. mdpi.com
For this compound, ab initio calculations would be used to:
Provide a benchmark for molecular geometry and electronic properties, often used to validate results from less computationally expensive methods like DFT.
Investigate excited states and transition energies with high precision.
Analyze weak intermolecular interactions, which are crucial for understanding aggregation and binding phenomena.
A detailed search did not yield any specific ab initio computational studies performed on this compound.
Density Functional Theory (DFT) Applications
Molecular Dynamics (MD) Simulations for Interaction Studies
Molecular dynamics (MD) is a computational simulation technique that analyzes the physical movements of atoms and molecules over time. ki.senih.gov By solving Newton's equations of motion for a system of interacting particles, MD simulations provide detailed insight into the dynamic behavior of molecules. ki.se
If applied to this compound, MD simulations could explore:
Conformational Dynamics: How the molecule flexes and changes shape in different environments (e.g., in water or bound to a surface).
Interaction with Biomolecules: Simulating the binding of this compound to proteins or nucleic acids, which is critical for assessing potential biological activity or toxicity. nih.govdergipark.org.tr
Aggregation Behavior: Modeling how individual dye molecules interact with each other in solution to form dimers or larger aggregates.
No published research detailing molecular dynamics simulations specifically for this compound could be located.
Modeling of Adsorption and Degradation Processes
Computational modeling is essential for understanding and predicting how dyes like this compound behave in the environment, particularly concerning their removal from wastewater.
Adsorption Modeling: Theoretical models are used to analyze experimental data from the adsorption of dyes onto various materials. Common kinetic models include the pseudo-first-order and pseudo-second-order models, which describe the rate at which the dye is adsorbed. researchgate.netmdpi.comnih.gov Isotherm models, such as the Langmuir and Freundlich isotherms, describe the equilibrium distribution of the dye between the liquid phase and the solid adsorbent surface. mdpi.comnih.gov While studies exist for other dyes like Acid Blue 9 and Basic Blue 3 researchgate.netmdpi.com, no specific modeling of this compound adsorption was found.
Degradation Modeling: Computational studies can elucidate the mechanisms of dye degradation, for example, through advanced oxidation processes. These models can predict reaction pathways, identify intermediate products, and calculate reaction rate constants. While theoretical studies on the degradation of other dyes have been performed ut.ee, no such modeling was found for this compound.
Theoretical Studies of Acid-Base Equilibria and Solvation Effects
Acid-Base Equilibria: The color and solubility of acid dyes are often highly dependent on the pH of the solution. Theoretical studies can calculate the pKa values of the acidic and basic functional groups on the dye molecule. libretexts.orgacs.org This information is crucial for predicting its ionization state, and thus its solubility and interaction with surfaces, at a given pH. No computational studies on the acid-base equilibria of this compound were identified.
Solvation Effects: Solvation refers to the interaction of a solute (the dye) with the solvent (typically water). Computational models, such as the Polarizable Continuum Model (PCM), are used to understand how the solvent affects the molecule's structure, stability, and properties. aip.orgresearchgate.net These studies can reveal how water molecules arrange around the dye and how this hydration shell influences its behavior. aip.org A literature search did not reveal any studies on the theoretical solvation effects specific to this compound.
Applications of Acid Blue 231 in Advanced Materials Science
Development of Dye-Modified Polymeric Materials
The incorporation of functional dyes into polymer matrices is a strategic approach to create materials with enhanced or novel properties. Acid dyes, including structures analogous to Acid Blue 231, are utilized to modify polymers for applications in electronics, optics, and specialty plastics. The integration of these dyes can influence the polymer's conductivity, color, and responsiveness to external stimuli.
Research into dye-modified polymers often involves incorporating anionic dyes into conductive polymer matrices, such as polypyrrole (PPy). For instance, studies on similar dyes like Acid Blue 25 and Acid Blue 129 have shown that their presence during the polymerization of pyrrole (B145914) can significantly affect the resulting polymer's morphology and electrical properties. researchgate.net The dye anions can act as dopants and structure-guiding agents, leading to the formation of nanostructures like nanowires, which exhibit improved conductivity compared to polymers synthesized without the dye. researchgate.net While specific research on this compound in this context is not widely published, its anionic nature suggests it could play a similar role in templating polymer growth and enhancing electronic properties.
The modification of commodity plastics is another area of interest. Dyes are common additives used as colorants in polymers like polystyrene. rsc.org Beyond simple coloration, incorporating functional dyes can create "smart" materials. For example, dye-polymer systems can be designed to respond to changes in temperature or pH. acs.org The covalent bonding or intercalation of dyes into a polymer matrix can lead to materials with stable, non-leaching colors and tailored mechanical or thermal properties. nih.gov Hybrid organic-inorganic pigments, where dyes are intercalated into layered double hydroxides and then dispersed into a polymer like polystyrene, demonstrate a method to improve thermal stability and color characteristics. researchgate.net
| Polymer Matrix | Anionic Dye Used | Observed Effect | Potential Application | Reference |
|---|---|---|---|---|
| Polypyrrole (PPy) | Acid Blue 25 | Formation of nanowires; conductivity increased to 60 S/cm⁻¹ | Conductive textiles, biomedical sensors | researchgate.net |
| Polypyrrole (PPy) | Acid Blue 129 | Increased conductivity, lower cytotoxicity | Biomedical devices, antistatic coatings | researchgate.net |
| Polystyrene (PS) | Evans Blue, Chicago Sky Blue | Formation of blue-colored hybrid pigments with enhanced thermal stability | Specialty colored plastics, decorative materials | researchgate.net |
| Poly(vinyl alcohol) (PVA) | Anionic blue and orange dyes | Creation of coloring substances for the polymer matrix | Colored films and fibers | researchgate.net |
Role of this compound in Sensor Development
Optical sensors are analytical devices that signal the presence of a specific analyte through a change in their optical properties, such as color or fluorescence. nih.gov Dyes are critical components in many of these sensors, acting as the active sensing element that interacts with the target substance. illinois.edu The operational principle often relies on the dye's color change in response to a specific chemical stimulus, such as a change in pH or the presence of a particular ion or molecule. acs.org
While direct applications of this compound in sensor development are not extensively documented, the behavior of similar dyes provides a framework for its potential use. For example, colorimetric sensors for gaseous acetic acid have been fabricated using the pH indicator dye bromophenol blue immobilized in a polymer film. dcu.ie Similarly, sensors for formaldehyde (B43269) have been developed using other anionic dyes on modified natural rubber platforms, where the color intensity changes upon exposure to the analyte and can be measured with a simple device like a smartphone camera. mdpi.com
Given that this compound is an acid dye, its chromophoric structure is sensitive to the chemical environment. This suggests its potential as a colorimetric indicator in various sensing applications. It could be immobilized in a transparent polymer or on a solid substrate to create a sensor for analytes that can induce a change in its molecular structure or charge distribution, leading to a visible color shift. The development of such sensors often involves creating an array of different chemoresponsive dyes, where the combined response pattern allows for the identification of complex mixtures. illinois.edu
| Sensor Type | Sensing Principle | Example Dye Used | Target Analyte | Potential Role for this compound | Reference |
|---|---|---|---|---|---|
| Colorimetric Gas Sensor | pH-dependent color change of an indicator dye. | Bromophenol Blue | Acetic Acid Gas | As a pH-sensitive indicator for acidic or basic gases. | dcu.ie |
| Optical Chemical Sensor | Analyte interaction with immobilized dye causes color intensity change. | Acid Red 27 | Formaldehyde | As an immobilized dye for detecting aldehydes or other reactive species. | mdpi.com |
| Electrochemical Sensor | Electropolymerized dye film catalyzes the oxidation of the analyte. | Evan's Blue | Dopamine | As a precursor for a conductive polymer film in an electrochemical sensor. | researchgate.net |
| Optical Array Sensor | Pattern of color/fluorescence changes from multiple dyes identifies analyte. | Various chemoresponsive dyes | Volatile Organic Compounds (VOCs) | As one element in a cross-reactive sensor array for "fingerprinting" complex mixtures. | illinois.edu |
Advanced Composite Material Fabrication
Advanced composite materials, which consist of a matrix material reinforced with fibers or particles, are engineered to achieve superior properties like high strength-to-weight ratio and durability. While the primary role of reinforcement is structural, functional additives can be included to impart additional characteristics such as color, conductivity, or fire retardancy. rsc.org
The use of dyes like this compound in advanced composites is primarily as a colorant or a functional filler. One method of incorporation involves creating hybrid organic-inorganic pigments. In this approach, anionic dye molecules are intercalated between the layers of a layered double hydroxide (B78521) (LDH). researchgate.net This process traps the dye molecules, creating a stable, colored nanopigment. These LDH-dye particles can then be dispersed into a polymer matrix during the fabrication of a fiber-reinforced composite. This not only provides integral coloration that is resistant to leaching but can also enhance the thermal and mechanical properties of the final composite material. researchgate.net
Functional Coatings and Films Incorporating this compound
Functional coatings are thin layers applied to a substrate to add or enhance a specific property, such as corrosion resistance, water repellency, anti-fouling, or optical characteristics. eupia.org These coatings can be formulated with a variety of additives to achieve the desired functionality.
This compound, as a water-soluble dye, can be incorporated into aqueous coating formulations. For example, it could be used in sol-gel processes to create colored or optically active thin films. When a dye is embedded within a thin film, it can provide functionalities beyond simple coloration. For instance, dye-doped thin films are central to some electrochromic devices, where the film changes color in response to an electrical voltage. tandfonline.com While many electrochromic materials are based on conjugated polymers or metal oxides, dye-guest-host systems represent another viable approach.
Furthermore, thin films containing specific dyes can be used for optical filtering or as active layers in certain types of sensors. The dye's absorption spectrum can be exploited to create coatings that block specific wavelengths of light. In the context of smart packaging, a functional coating containing a pH-sensitive dye could act as an indicator of food spoilage. eupia.org The integration of a dye like this compound into a polymer film could produce a material that changes color to signal a change in the environment, providing a visual cue for safety or quality control.
Future Research Trajectories for Acid Blue 231
Development of Sustainable and Green Synthesis Routes
Future research will increasingly focus on developing green and sustainable methods for synthesizing dyes like Acid Blue 231. This involves a fundamental shift away from conventional chemical processes that often rely on hazardous materials and generate significant waste. sustainability-directory.comsemanticscholar.org The goal is to create vibrant, lasting colors without compromising ecological health. sustainability-directory.com Green chemistry principles provide a framework for this transition, emphasizing the use of renewable feedstocks, the design of biodegradable chemicals, waste minimization, and the use of safer solvents and reaction conditions. sustainability-directory.com
Key areas of investigation include:
Renewable Feedstocks: Research is exploring the use of bio-based raw materials, such as those derived from plants or microorganisms, to replace petrochemical feedstocks in dye production. semanticscholar.orgsustainability-directory.com Natural dyes, sourced from various plant parts, are biodegradable, less toxic, and can possess additional beneficial properties like antimicrobial activity. semanticscholar.org
Safer Solvents and Auxiliaries: A significant research thrust is the replacement of hazardous organic solvents, strong acids, and large quantities of salt with more benign alternatives. sustainability-directory.com Water-based systems, supercritical fluids like CO2, and bio-solvents are being investigated to reduce the environmental impact of the dyeing process. sustainability-directory.comsemanticscholar.org
Energy Efficiency: Green synthesis routes aim to reduce the high energy consumption associated with traditional dye manufacturing by designing reactions that occur at lower temperatures and pressures. sustainability-directory.comsemanticscholar.org Technologies like microwave and ultrasonic assistance are being explored as energy-efficient heating methods. semanticscholar.org
Biodegradability by Design: A forward-looking approach involves designing dye molecules that are inherently biodegradable, breaking down into non-toxic substances at the end of their lifecycle. sustainability-directory.com
Table 1: Principles of Green Chemistry in Dye Synthesis
| Principle | Application in Dye Synthesis | Source |
|---|---|---|
| Renewable Feedstocks | Utilizing plant-based or microbial sources instead of petrochemicals. | semanticscholar.orgsustainability-directory.com |
| Safer Solvents | Replacing hazardous organic solvents with water, supercritical CO2, or bio-solvents. | sustainability-directory.com |
| Energy Efficiency | Using technologies like microwave or plasma to lower energy consumption during synthesis. | semanticscholar.org |
| Designing for Degradation | Creating dye molecules that are inherently biodegradable and non-toxic. | sustainability-directory.com |
Integration of Advanced AI and Machine Learning in Degradation Modeling
The application of artificial intelligence (AI) and machine learning (ML) is a rapidly emerging frontier in environmental science, with significant potential for modeling the degradation of dyes like this compound. mdpi.com These computational tools can analyze complex datasets, identify patterns, and make accurate predictions, which can significantly accelerate the development of efficient wastewater treatment methods. rsc.orgtandfonline.com
Future research in this area will likely focus on:
Predictive Modeling: ML algorithms can be trained on large datasets to predict the efficiency of various degradation processes under different conditions. rsc.orgtandfonline.com These models can consider multiple variables simultaneously, such as pH, temperature, catalyst type, and pollutant concentration, to forecast catalyst performance and degradation rates. mdpi.comrsc.org
Process Optimization: By simulating complex and nonlinear relationships, AI can identify the optimal conditions for dye removal, reducing the need for extensive and time-consuming laboratory experiments. mdpi.comtandfonline.comnih.gov Hybrid models, such as those combining Artificial Neural Networks (ANN) with optimization algorithms like Particle Swarm Optimization (PSO), are being developed to predict and optimize the removal of textile dyes. acs.org
Mechanism Elucidation: AI can help researchers understand the intricate mechanisms of dye degradation by analyzing the relationships between input variables and outcomes, thereby providing insights into the factors that most significantly influence the process. nih.gov For instance, ML models have been used to determine that factors like pore volume and surface area are critical for the efficiency of dye adsorption onto activated carbon. nih.gov
Table 2: Applications of AI/ML in Dye Degradation
| Application | Description | Key Benefit | Source |
|---|---|---|---|
| Performance Prediction | Using algorithms to forecast the degradation efficiency of a given treatment method. | Reduces experimental time and resources. | tandfonline.comnih.gov |
| Process Optimization | Identifying the ideal operational parameters (e.g., pH, temperature) for maximum dye removal. | Enhances treatment efficiency and cost-effectiveness. | mdpi.comacs.org |
| Variable Importance | Determining which factors have the most significant impact on degradation. | Provides a deeper understanding of the degradation mechanism. | nih.gov |
Exploration of Novel Hybrid Materials for Enhanced Remediation
The development of novel hybrid materials represents a significant advancement in the adsorptive removal of dyes from wastewater. researchgate.netfrontiersin.org These materials combine the properties of different components (e.g., organic and inorganic) to create adsorbents with superior performance compared to their individual constituents. frontiersin.orgmdpi.com
Future research will explore a variety of hybrid materials for the remediation of water contaminated with this compound:
Inorganic-Organic Hybrids: These materials, which can combine inorganic structures like silica (B1680970) or metal oxides with organic polymers, are gaining interest for their unique physical and chemical properties. frontiersin.orgmdpi.com For example, zirconia (ZrO2) nanoparticles integrated into a reduced graphene oxide (rGO) framework have shown improved adsorption capacity for pollutants. mdpi.com
Chitosan-Based Composites: Chitosan, a biodegradable polymer, can be combined with materials like montmorillonite (B579905) or nanocrystalline cellulose (B213188) to create green biosorbents for dye removal. dntb.gov.ua
Cellulose-Graphene Hybrids: These composites are being investigated for their high adsorption capacities and biocompatibility, making them suitable for water purification systems. lidsen.com
Nanomaterial Composites: The integration of nanomaterials, metal oxides, and polymers into composites has attracted significant attention due to their high removal efficiency, selectivity, and rapid response in removing azo dyes. researchgate.netiwaponline.com For instance, nano zero-valent iron (nZVI) supported on diatomaceous earth has demonstrated high efficiency in decolorizing acid blue dye. mdpi.com
Table 3: Examples of Hybrid Materials for Dye Remediation
| Hybrid Material | Components | Application/Advantage | Source |
|---|---|---|---|
| rGO-BC@ZrO2 | Reduced Graphene Oxide, Black Cumin, Zirconia | High adsorption capacity for methylene (B1212753) blue dye. | mdpi.com |
| nZVI-Diatomite Earth | Nano Zero-Valent Iron, Diatomaceous Earth | Achieved up to 98% decolorization of acid blue dye. | mdpi.com |
| Chitosan-Montmorillonite | Chitosan, Montmorillonite Clay | Green biosorbent effective for anionic dye removal. | dntb.gov.ua |
| Cellulose-Graphene | Cellulose, Graphene | Used in water purification due to high adsorption and biocompatibility. | lidsen.com |
Detailed Studies on Long-Term Environmental Fate and Transformation Products
Understanding the long-term environmental fate of this compound and its transformation products is crucial for a comprehensive assessment of its ecological impact. Synthetic dyes can be persistent in the environment, and their breakdown products may sometimes be more toxic than the parent compound. mdpi.comnih.gov
Future research should prioritize:
Identification of Transformation Products: Detailed analysis is needed to identify the intermediate compounds formed during the degradation of this compound. For other triphenylmethane (B1682552) dyes, degradation has been shown to produce various demethylated and hydroxylated forms, as well as compounds like N,N-dimethylbenzenamine and 4-dimethylaminobenzophenone. mdpi.comresearchgate.net Stepwise N-demethylation is a known transformation pathway for dyes like methyl violet. researchgate.netjmb.or.kr
Persistence and Mobility: Studies are required to determine how long this compound and its byproducts persist in different environmental compartments, such as water and sediment. nih.govepa.gov Monitoring is needed to understand the mobility of these compounds and predict their long-term environmental distribution. rsc.org
Ecotoxicological Assessment: The toxicity of the parent dye and its degradation intermediates must be evaluated. nih.gov Even after decolorization, the resulting aromatic compounds can be harmful and require further treatment. mdpi.com Toxicological tests, for example using zebrafish embryos, can reveal the potential harm of treated water, where exposure to byproducts can still cause developmental defects. mdpi.com
Bioaccumulation Potential: Research should investigate the potential for this compound and its transformation products to accumulate in aquatic organisms, which could lead to biomagnification in the food chain. nih.govnih.gov
Cross-Disciplinary Research with Emerging Technologies
Addressing the challenges posed by industrial dyes like this compound requires integrated solutions that draw on expertise from multiple scientific fields. nih.gov Cross-disciplinary research combining biology, chemistry, materials science, and engineering is essential for developing the next generation of highly effective and sustainable treatment technologies. nih.govrsc.org
Promising areas for future cross-disciplinary research include:
Bio-Electrochemical Systems: The integration of microbial processes with electrochemical technologies, such as in Microbial-Electro-Fenton Technology (MEFT), offers a sustainable approach for treating dye wastewater while potentially harnessing renewable energy. nih.govrsc.org This technology combines anaerobic digestion with electrochemical processes for efficient degradation. nih.gov
Advanced Nanotechnology: The use of nanotechnology presents viable alternatives for effective and eco-friendly dye removal. nih.gov This includes the green synthesis of nanoparticles using microorganisms and plants for use in remediation. nih.govnih.gov These nano-bioremediation techniques are emerging as a promising strategy. nih.gov
Enzymatic and Microbial Degradation: Further research into specific enzymes, such as laccases, peroxidases, and azoreductases, can lead to more targeted and efficient bioremediation techniques. mdpi.commdpi.com The use of microbial consortia, combining different types of microorganisms like bacteria and fungi, can enhance the decolorization and mineralization of dyes. mdpi.com
Q & A
Q. How can researchers design collaborative studies to investigate this compound’s stability across multidisciplinary applications (e.g., textiles, biosensors)?
- Methodological Answer : Define shared objectives (e.g., stability under UV/humidity) and standardize protocols (e.g., AATCC test methods for textiles). Use centralized data repositories for cross-lab comparability. Assign roles: synthetic chemists (material preparation), analytical teams (degradation tracking), and statisticians (meta-analysis) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
